Cas no 2764002-54-0 ((1R,2S,3R,4S)-3-[(2,2,2-trifluoroacetamido)methyl]bicyclo[2.2.0]hexane-2-carboxylic acid)

• Product Name: (1R,2S,3R,4S)-3-[(2,2,2-trifluoroacetamido)methyl]bicyclo[2.2.0]hexane-2-carboxylic acid
• CAS No: 2764002-54-0
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 6152436
• PubChem ID: 165981402
• Update Time: 2025-07-17

(1R,2S,3R,4S)-3-[(2,2,2-trifluoroacetamido)methyl]bicyclo[2.2.0]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37344290
• (1R,2S,3R,4S)-3-[(2,2,2-trifluoroacetamido)methyl]bicyclo[2.2.0]hexane-2-carboxylic acid
• 2764002-54-0
• rac-(1R,2S,3R,4S)-3-[(2,2,2-trifluoroacetamido)methyl]bicyclo[2.2.0]hexane-2-carboxylic acid
• EN300-39679420

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)9(17)14-3-6-4-1-2-5(4)7(6)8(15)16/h4-7H,1-3H2,(H,14,17)(H,15,16)/t4-,5+,6+,7-/m0/s1
• InChI Key： IFCMCNZMZCJHLM-WNJXEPBRSA-N
• SMILES： FC(C(NC[C@H]1[C@@H](C(=O)O)[C@@H]2CC[C@@H]21)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on (1R,2S,3R,4S)-3-[(2,2,2-trifluoroacetamido)methyl]bicyclo[2.2.0]hexane-2-carboxylic acid

Research Brief on (1R,2S,3R,4S)-3-[(2,2,2-trifluoroacetamido)methyl]bicyclo[2.2.0]hexane-2-carboxylic acid (CAS: 2764002-54-0)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of bicyclic compounds as versatile scaffolds for drug discovery. Among these, (1R,2S,3R,4S)-3-[(2,2,2-trifluoroacetamido)methyl]bicyclo[2.2.0]hexane-2-carboxylic acid (CAS: 2764002-54-0) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

The compound's rigid bicyclo[2.2.0]hexane core, coupled with the trifluoroacetamido moiety, confers exceptional conformational stability and metabolic resistance, making it an attractive scaffold for targeting challenging biological pathways. Recent studies have explored its role as a modulator of protein-protein interactions (PPIs), particularly in the context of inflammatory and oncogenic signaling. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its ability to selectively inhibit the NF-κB pathway with an IC50 of 0.8 μM, suggesting potential applications in autoimmune diseases and cancer therapy.

Synthetic approaches to 2764002-54-0 have been refined through recent work published in Organic Letters (2024). The current gold-standard route involves a [2+2] photocycloaddition of appropriately functionalized cyclobutene precursors, followed by stereoselective introduction of the trifluoroacetamido group. This method achieves an overall yield of 42% with >99% enantiomeric excess, addressing previous challenges in scalability and optical purity. The compound's physicochemical properties (LogP: 1.2, PSA: 78 Ų) position it favorably for central nervous system penetration, as evidenced by in vivo pharmacokinetic studies in murine models.

Structural-activity relationship (SAR) studies have revealed that the trifluoroacetamido group is critical for target engagement, with replacement by other acyl groups leading to >10-fold reduction in potency. X-ray crystallography of the compound bound to its primary target, the p65 subunit of NF-κB, shows key hydrogen bonding interactions with Arg35 and Lys122. Molecular dynamics simulations further suggest that the bicyclic scaffold induces conformational changes in the protein that disrupt its interaction with IκBα.

Ongoing clinical investigations are evaluating derivatives of 2764002-54-0 as potential treatments for rheumatoid arthritis (Phase I) and triple-negative breast cancer (preclinical). The compound's patent landscape shows active development by three major pharmaceutical companies, with recent filings emphasizing prodrug strategies to improve oral bioavailability. As research progresses, this scaffold continues to demonstrate remarkable versatility, with emerging applications in targeted protein degradation and allosteric modulation of challenging drug targets.